3-bromo-1-ethylpiperidin-2-one
Overview
Description
3-Bromo-1-ethylpiperidin-2-one is a chemical compound with the molecular formula C7H12BrNO and a molecular weight of 206.08 . It is used in various chemical reactions and has potential applications in the pharmaceutical industry .
Physical And Chemical Properties Analysis
3-Bromo-1-ethylpiperidin-2-one has a predicted boiling point of 280.4±33.0 °C and a predicted density of 1.412±0.06 g/cm3 . Its pKa is predicted to be -2.18±0.40 .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-1-ethylpiperidin-2-one involves the bromination of 1-ethylpiperidin-2-one.", "Starting Materials": [ "1-ethylpiperidin-2-one", "Bromine", "Acetic acid", "Sodium acetate", "Water" ], "Reaction": [ "1. Dissolve 1-ethylpiperidin-2-one in acetic acid.", "2. Add bromine dropwise to the solution while stirring at room temperature.", "3. After the addition of bromine is complete, stir the reaction mixture for an additional 30 minutes.", "4. Add sodium acetate and water to the reaction mixture and stir for 10 minutes.", "5. Extract the product with dichloromethane.", "6. Wash the organic layer with water and dry over anhydrous sodium sulfate.", "7. Concentrate the solution under reduced pressure to obtain 3-bromo-1-ethylpiperidin-2-one as a yellow oil." ] } | |
CAS RN |
55210-83-8 |
Product Name |
3-bromo-1-ethylpiperidin-2-one |
Molecular Formula |
C7H12BrNO |
Molecular Weight |
206.1 |
Purity |
95 |
Origin of Product |
United States |
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